Cas no 2757927-42-5 (6-Methylpyrazine-2-sulfonamide)

• Product Name: 6-Methylpyrazine-2-sulfonamide
• CAS No: 2757927-42-5
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD33461278
• CID: 5612527
• PubChem ID: 165751491
• Update Time: 2025-10-24

6-Methylpyrazine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-methylpyrazine-2-sulfonamide
• EN300-35674079
• 2757927-42-5
• 6-Methylpyrazine-2-sulfonamide

• MDL： MFCD33461278
• Inchi： 1S/C5H7N3O2S/c1-4-2-7-3-5(8-4)11(6,9)10/h2-3H,1H3,(H2,6,9,10)
• InChI Key： KSLYTGBIOANYPK-UHFFFAOYSA-N
• SMILES： S(C1C=NC=C(C)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02589765g/mol
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 94.3Ų

Additional information on 6-Methylpyrazine-2-sulfonamide

6-Methylpyrazine-2-sulfonamide: A Comprehensive Overview

6-Methylpyrazine-2-sulfonamide, identified by the CAS number 2757927-42-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, characterized by its unique structure and properties, has garnered attention due to its potential applications in drug discovery, agrochemicals, and advanced materials. Recent studies have highlighted its role in various chemical reactions and its ability to serve as a versatile building block in synthetic chemistry.

The molecular structure of 6-Methylpyrazine-2-sulfonamide consists of a pyrazine ring with a methyl group at position 6 and a sulfonamide group at position 2. This arrangement imparts the compound with distinct electronic and steric properties, making it suitable for a wide range of chemical transformations. The pyrazine ring, a six-membered aromatic heterocycle with two nitrogen atoms, is known for its stability and reactivity under specific conditions. The presence of the methyl group introduces additional electron-donating effects, while the sulfonamide group contributes to hydrogen bonding capabilities and enhances solubility in polar solvents.

Recent research has focused on the synthesis and characterization of 6-Methylpyrazine-2-sulfonamide. One notable study demonstrated that this compound can be efficiently synthesized via a multi-step process involving nucleophilic substitution and subsequent sulfonation. The reaction conditions were optimized to achieve high yields and purity, ensuring its suitability for large-scale production. The compound's physical properties, such as melting point, boiling point, and solubility, were also thoroughly investigated, providing valuable insights into its behavior under various environmental conditions.

In terms of applications, 6-Methylpyrazine-2-sulfonamide has shown promise in the development of novel pharmaceutical agents. Its ability to act as a bioisostere or a scaffold for drug design has been explored in several studies. For instance, researchers have utilized this compound as a starting material for synthesizing potential inhibitors of key enzymes involved in disease pathways. The sulfonamide group's hydrogen bonding capacity makes it particularly useful in designing molecules with high affinity for protein targets.

Beyond pharmaceuticals, 6-Methylpyrazine-2-sulfonamide has also found applications in agrochemicals. Its role as a precursor in the synthesis of herbicides and fungicides has been documented in recent literature. The compound's stability under harsh environmental conditions makes it an ideal candidate for agricultural applications where durability is crucial.

The latest advancements in computational chemistry have further enhanced our understanding of 6-Methylpyrazine-2-sulfonamide. Quantum mechanical calculations have provided detailed insights into its electronic structure and reactivity patterns. These studies have revealed that the compound exhibits favorable reactivity towards nucleophilic attacks due to the electron-withdrawing effects of the sulfonamide group. Such findings have paved the way for innovative synthetic strategies involving this compound.

In conclusion, 6-Methylpyrazine-2-sulfonamide, with its unique chemical structure and versatile properties, continues to be a focal point in contemporary research. Its applications span across multiple disciplines, from drug discovery to agrochemical development. As ongoing studies uncover new potential uses and improve synthetic methodologies, this compound is poised to play an increasingly significant role in both academic and industrial settings.